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Get Quote

Monomer Characterization: 2-(Perfluorodecyl)ethanol

The table below summarizes key identification and physicochemical data for the monomer, which is crucial

for experimental planning and safety assessment [1].

Property Value / Description

CAS No. 865-86-1

Chemical Name 1H,1H,2H,2H-Henicosafluorododecan-1-ol

Common Name 2-(Perfluorodecyl)ethyl alcohol

Molecular Formula C({12})H({5})F(_{21})O

Purity 92%

Melting Point 95 °C

Boiling Point 145 °C @ 10 mm Hg

Flash Point > 100 °C
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Property Value / Description

Density 1.664 g/mL @ 25 °C

Refractive Index 1.294 @ 25 °C

Hazard Classification Irritant

Experimental Design Considerations

While direct protocols are unavailable, recent research on similar fluorinated systems can guide your

experimental design. The following workflow outlines a generalized approach for synthesizing and

characterizing fluorinated polymers, integrating steps where the properties of 2-(Perfluorodecyl)ethanol

would be critical.
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Start: Experimental Design

Monomer Characterization
(Refer to Data Table)

Polymerization Method Selection

Step-Growth Polymerization

If using di-functional
monomers

Chain-Growth Polymerization

If using radical
polymerization

Reaction Parameter Optimization
(Temperature, Catalyst, Solvent)

Polymer Purification

Material Characterization
(FT-IR, NMR, XPS, CIC)

End: Application Testing

Click to download full resolution via product page

The workflow highlights key stages where the provided monomer data is essential:

Polymerization Method Selection: The alcohol (-OH) functional group of 2-
(Perfluorodecyl)ethanol makes it a candidate for step-growth polymerization (e.g., forming
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polyurethanes with diisocyanates or polyesters with diacids) [2]. Its terminal double bond (if present in

a derivative) could allow for chain-growth polymerization [2].
Reaction Parameter Optimization: The monomer's melting point (95 °C) and boiling point inform

suitable reaction temperatures. Its high fluorine content necessitates careful selection of solvents for
homogeneity.

Material Characterization: The synthesis of fluorinated polymers should be verified using techniques
like Fourier-transform infrared (FT-IR) spectroscopy to confirm the formation of new bonds (e.g.,

urethane linkages) and the presence of C-F stretches (around 983 cm⁻¹) [3]. Combustion Ion
Chromatography (CIC) is a powerful method for quantifying the total organofluorine content in the

final polymer, ensuring the successful incorporation of the fluorinated monomer [4].

Important Note on Information Gaps

The searched literature confirms active research into fluorinated polymers, including analysis of

fluoropolymer-based products [4] and novel synthesis methods for materials like perfluorinated covalent

triazine frameworks [3]. However, none of the available search results contained specific protocols for

polymerizing 2-(Perfluorodecyl)ethanol.

How to Proceed

To develop your Application Notes and Protocols, I suggest:

Consulting Specialized Databases: Search patents or chemical manufacturer websites for technical
data sheets on this specific CAS number (865-86-1).

Adapting Known Chemistry: Apply well-established step-growth polymerization techniques, using
the physicochemical data provided here to define your reaction conditions.

Empirical Optimization: Be prepared to experimentally optimize parameters like catalyst type,
temperature, and solvent system, as high fluorine content can significantly influence monomer

reactivity and polymer solubility.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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